Cas no 33033-33-9 (Naphthalene,2,3,6,7-tetramethoxy-)

• Product Name: Naphthalene,2,3,6,7-tetramethoxy-
• CAS No: 33033-33-9
• Molecular Formula: C₁₄H₁₆O₄
• Molecular Weight: 248.27400
• CID: 304586
• PubChem ID: 23334491

Naphthalene,2,3,6,7-tetramethoxy- Properties

Names and Identifiers

• Naphthalene,2,3,6,7-tetramethoxy-
• 2,3,6,7-Tetamethoxynaphthalene
• 2,3,6,7-tetramethoxynaphthalene
• AKOS015915078
• FT-0658804
• 33033-33-9
• A821574
• SCHEMBL11496731
• Naphthalene, 2,3,6,7-tetramethoxy-
• DTXSID80633037

• MDL： MFCD06656521
• InChIKey： SHRMNWAPYJYUHG-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H16O4/c1-15-11-5-9-7-13(17-3)14(18-4)8-10(9)6-12(11)16-2/h5-8H,1-4H3
• SMILES： COC1=C(C=C2C=C(C(=CC2=C1)OC)OC)OC

Computed Properties

• Exact Mass: 248.10500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 248.105
• Heavy Atom Count: 18
• Complexity: 208
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 36.9A^2

Experimental Properties

• LogP: 2.87420
• PSA: 36.92000
• Refractive Index: 1.558
• Boiling Point: 361.1 ºC at 760 mmHg
• Flash Point: 133.3 ºC
• Density: 1.13

Naphthalene,2,3,6,7-tetramethoxy- Security Information

• Dangerous goods sign：
• HazardClass：IRRITANT

Naphthalene,2,3,6,7-tetramethoxy- Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%